Cas no 2060049-92-3 (5-(propan-2-yl)aminobicyclo6.1.0nonan-4-ol)

• Product Name: 5-(propan-2-yl)aminobicyclo6.1.0nonan-4-ol
• CAS No: 2060049-92-3
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• MDL: MFCD30488572
• CID: 5612774
• PubChem ID: 137702782
• Update Time: 2025-10-25

5-(propan-2-yl)aminobicyclo6.1.0nonan-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(Propan-2-yl)amino]bicyclo[6.1.0]nonan-4-ol
• 2060049-92-3
• EN300-330793
• Bicyclo[6.1.0]nonan-4-ol, 5-[(1-methylethyl)amino]-
• 5-(propan-2-yl)aminobicyclo6.1.0nonan-4-ol

• MDL： MFCD30488572
• Inchi： 1S/C12H23NO/c1-8(2)13-11-5-3-9-7-10(9)4-6-12(11)14/h8-14H,3-7H2,1-2H3
• InChI Key： PLQKCBRUCAUYCQ-UHFFFAOYSA-N
• SMILES： OC1C(CCC2CC2CC1)NC(C)C

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-(propan-2-yl)aminobicyclo6.1.0nonan-4-ol

5-(Propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol: A Comprehensive Overview of Its Properties and Applications

5-(Propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol (CAS No. 2060049-92-3) is a specialized bicyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bicyclo[6.1.0]nonane scaffold and propan-2-yl amino substituent, offers a versatile platform for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional versatility.

The molecular structure of 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol features a strained bicyclic system, which contributes to its reactivity and utility in synthetic chemistry. The presence of both an amino and a hydroxyl group within the same molecule enhances its ability to participate in hydrogen bonding and other intermolecular interactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

One of the most intriguing aspects of 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol is its potential role in drug discovery. The compound's rigid bicyclic framework can serve as a scaffold for designing novel bioactive molecules. Recent studies have explored its use in modulating enzyme activity and receptor binding, making it a promising candidate for targeting diseases such as neurodegenerative disorders and cancer. Its ability to cross the blood-brain barrier further enhances its appeal for central nervous system (CNS) drug development.

In addition to its pharmaceutical applications, 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol has found use in material science. Its unique structural features can be leveraged to design advanced polymers and nanomaterials with tailored properties. For instance, researchers are investigating its incorporation into supramolecular assemblies and catalysts to enhance performance in industrial processes. The compound's stability under various conditions also makes it suitable for applications in coatings and adhesives.

The synthesis of 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. These innovations align with the growing demand for eco-friendly chemical processes in the industry.

Market trends indicate a rising demand for 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol, driven by its expanding applications in life sciences and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its niche market position and high value make it a sought-after product for specialty chemical suppliers.

For researchers and professionals seeking detailed information on 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's CAS number 2060049-92-3 serves as a unique identifier for accessing accurate and up-to-date data. Additionally, collaborations with synthetic chemists and material scientists can provide valuable insights into its potential applications and optimization strategies.

In conclusion, 5-(propan-2-yl)aminobicyclo[6.1.0]nonan-4-ol represents a fascinating example of how structurally complex molecules can drive innovation across multiple disciplines. Its unique properties and versatile applications underscore its importance in modern chemistry and industry. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.